Cas no 1171528-99-6 (2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid)

• Product Name: 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid
• CAS No: 1171528-99-6
• MF: C₉H₁₁F₃N₂O₂S
• MW: 268.256051301956
• CID: 5176873
• Update Time: 2025-05-21

2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid
• STK353217
• ({[1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}sulfanyl)acetic acid
• 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)aceticacid
• ({[1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methyl}thio)acetic acid

• Inchi： 1S/C9H11F3N2O2S/c1-2-14-6(4-17-5-8(15)16)3-7(13-14)9(10,11)12/h3H,2,4-5H2,1H3,(H,15,16)
• InChI Key： GUXMWWUGZXIUFW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1=CC(C(F)(F)F)=NN1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• XLogP3: 1.5
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid

Introduction to 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid (CAS No. 1171528-99-6)

2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid, identified by the CAS number 1171528-99-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an ethyl-substituted pyrazole ring, contribute to its unique chemical properties and biological interactions.

The trifluoromethyl group is a key structural moiety in many bioactive molecules, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid, this group likely plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. The ethyldithioether linkage, connecting the pyrazole ring to the acetic acid moiety, introduces a flexible thioether bond that can influence both the solubility and reactivity of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug discovery. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid may confer unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the trifluoromethyl group and the pyrazole core suggests that it may interact with enzymes or receptors in ways that could lead to innovative treatments for various diseases. For instance, studies have shown that pyrazole derivatives can inhibit key enzymes involved in cancer progression, such as kinases and cyclases. The structural features of 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid may enable it to disrupt these pathways effectively.

In addition to its potential as an anti-cancer agent, this compound may also have applications in other therapeutic areas. For example, its ability to modulate inflammatory pathways could make it useful in treating autoimmune diseases or chronic inflammatory conditions. The ethyldithioether linkage may also contribute to its bioavailability and tissue distribution, which are critical factors in drug development.

The synthesis of 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized reagents and catalysts to achieve optimal results. Similarly, the formation of the thioether bond necessitates careful selection of coupling agents and solvents.

Recent research has also focused on developing more efficient synthetic routes for pyrazole derivatives. Advances in catalytic methods and green chemistry principles have enabled researchers to produce these compounds with greater ease and reduced environmental impact. These innovations are particularly important as demand for novel bioactive molecules continues to grow.

The biological evaluation of 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid is an ongoing process that involves both in vitro and in vivo studies. In vitro assays can provide initial insights into its activity against specific targets, while animal models can help assess its efficacy and safety profile. These studies are essential for determining whether this compound has sufficient potential to advance into clinical development.

One area of particular interest is the compound's interaction with enzymes involved in metabolic pathways relevant to drug metabolism. Understanding how 2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methyl)thio)acetic acid is metabolized can help predict its pharmacokinetic behavior and identify potential drug-drug interactions. This information is critical for optimizing dosing regimens and ensuring patient safety.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques can provide valuable insights into its binding mode with biological targets, helping researchers design more effective derivatives. Additionally, computational methods can predict properties such as solubility, permeability, and metabolic stability, which are important factors in drug development.

In conclusion,2-(((1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yli)methyl)thio)acetic acid (CAS No. 1171528-996) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives,this compound has the potential to play a significant role in addressing unmet medical needs.